Cas no 2113-85-1 (3H-Pyrrolizin-3-one,2-acetyl-5,6,7,7a-tetrahydro-1-hydroxy-)

• Product Name: 3H-Pyrrolizin-3-one,2-acetyl-5,6,7,7a-tetrahydro-1-hydroxy-
• CAS No: 2113-85-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 249680
• Update Time: 2024-01-26

3H-Pyrrolizin-3-one,2-acetyl-5,6,7,7a-tetrahydro-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolizin-3-one,2-acetyl-5,6,7,7a-tetrahydro-1-hydroxy-
• 3H-Pyrrolizin-3-one,2-acetyl-5,6,7,7a-tetrahydro-1-hydroxy-(7CI,8CI,9CI)
• 2-acetyl-1-hydroxy-5,6,7,8-tetrahydropyrrolizin-3-one
• 3H-Pyrrolizin-3-one, 2-acetyl-5,6,7,7a-tetrahydro-1-hydroxy-

• Inchi： 1S/C9H11NO3/c1-5(11)7-8(12)6-3-2-4-10(6)9(7)13/h6,12H,2-4H2,1H3
• InChI Key： FRRZRNHPJHNRDM-UHFFFAOYSA-N
• SMILES： N12C(=O)C(C(C)=O)=C(O)C1CCC2

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• PSA: 57.61